Cas no 1824620-38-3 (Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro-)

• Product Name: Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro-
• CAS No: 1824620-38-3
• MF: C₆H₅BrN₂OS
• MW: 233.085698843002
• CID: 5823119
• PubChem ID: 130067295
• Update Time: 2025-06-15

Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro-
• 2-bromo-6,7-dihydrothiazolo[4,5-c]pyridin-4(5H)-one
• 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-4-one
• 2-Bromo-6,7-dihydro-5H-[1,3]thiazolo[4,5-c]pyridin-4-one
• 1824620-38-3
• EN300-6482320
• CS-0136651

• Inchi： 1S/C6H5BrN2OS/c7-6-9-4-3(11-6)1-2-8-5(4)10/h1-2H2,(H,8,10)
• InChI Key： OXZOWWMLAVWUHK-UHFFFAOYSA-N
• SMILES： C1(=O)NCCC2SC(Br)=NC1=2

Computed Properties

• Exact Mass: 231.93060g/mol
• Monoisotopic Mass: 231.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.825±0.06 g/cm3(Predicted)
• Boiling Point: 487.7±34.0 °C(Predicted)
• pka: 12.86±0.20(Predicted)

Additional information on Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro-

Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro: A Comprehensive Overview

Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro (CAS No. 1824620-38-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[4,5-c]pyridine scaffold, which is a fused ring system consisting of a thiazole ring connected to a pyridine ring. The presence of a bromine substituent at the 2-position and hydroxyl groups at the 6 and 7 positions enhances its pharmacological potential, making it a valuable candidate for further investigation.

The structural features of Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro contribute to its unique chemical properties and biological activities. The thiazole ring is known for its stability and ability to form hydrogen bonds, while the pyridine ring provides a site for various functional modifications. These characteristics make it an attractive scaffold for designing molecules with specific biological targets.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds. The Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro scaffold has shown promise in several areas of research, including anti-inflammatory, anticancer, and antimicrobial applications. Its ability to interact with biological targets such as enzymes and receptors makes it a versatile platform for drug discovery.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have indicated that thiazolo[4,5-c]pyridine derivatives can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. The bromine substituent at the 2-position may enhance binding affinity to these targets by increasing electrophilicity and allowing for further functionalization. This has led to the exploration of Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro as a lead compound for developing novel anticancer agents.

Additionally, the hydroxyl groups at the 6 and 7 positions provide opportunities for further chemical modifications. These groups can be used to introduce various functional moieties such as ethers, esters, or amides, which can alter the pharmacokinetic properties of the compound. Such modifications are crucial for optimizing drug candidates for clinical use.

The synthesis of Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by bromination and hydroxylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency.

In terms of biological evaluation, preliminary studies have demonstrated that Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro exhibits promising activity against various disease models. In vitro assays have shown inhibitory effects on enzymes such as kinases and cyclases, which are critical in cellular signaling pathways associated with cancer and inflammation. Furthermore, in vivo studies have indicated potential therapeutic benefits in animal models of these diseases.

The development of novel drug candidates is often accompanied by structural optimization to improve efficacy and reduce side effects. Computational methods such as molecular docking and pharmacophore modeling have been utilized to identify key interactions between Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro and biological targets. These tools help in designing analogs with enhanced binding affinity and selectivity.

The future directions for research on Thiazolo[4,5-c]pyridin-4(5H)-one, 2-bromo-6,7-dihydro include exploring its mechanism of action in detail and conducting more extensive preclinical studies. Understanding how this compound interacts with biological systems at the molecular level will provide valuable insights into its therapeutic potential. Additionally，elucidating its pharmacokinetic profile will be crucial for determining its suitability for clinical translation.

In conclusion，Thiazolo[4，5-c]pyridin-4(5H)-one，2-bromo-6，7-dihydro(CAS No．1824620-38-3) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research．Its unique scaffold，functional groups，and demonstrated biological activities make it a promising candidate for further development．With continued investigation，this compound could contribute to the discovery of new therapeutic agents targeting various diseases．